Cas no 915920-19-3 (2-Amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid)

• Product Name: 2-Amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid
• CAS No: 915920-19-3
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• MDL: MFCD08691667
• CID: 996562
• PubChem ID: 16767522
• Update Time: 2025-06-09

2-Amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid
• 2-amino-4-(1,2,4-triazol-4-yl)benzoic acid
• FMOC-THR(TBU)-OPFP
• 2-amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid(SALTDATA: FREE)
• 2-Amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid, AldrichCPR
• CHEMBRDG-BB 4023570
• 2-amino-4-(4H-1,2,4-triazol-4-yl)benzoicacid
• 915920-19-3
• CS-0321853
• DTXSID30588003
• BS-36591
• AKOS000112269
• MFCD08691667
• STK667541
• DB-346712

• MDL： MFCD08691667
• Inchi： 1S/C9H8N4O2/c10-8-3-6(13-4-11-12-5-13)1-2-7(8)9(14)15/h1-5H,10H2,(H,14,15)
• InChI Key： NEDSNKGNAVUYFJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1N)N1C=NN=C1)=O

Computed Properties

• Exact Mass: 204.06500
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 94.03000
• LogP: 1.12890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-Amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid

Introduction to 2-Amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid (CAS No: 915920-19-3)

2-Amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 915920-19-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the benzoic acid derivatives class, characterized by its structural incorporation of an amino group at the 2-position and a 1,2,4-triazole moiety at the 4-position of the benzoic acid core. The unique structural features of this molecule make it a promising candidate for various applications, particularly in drug discovery and development.

The< strong>1,2,4-triazole moiety is a heterocyclic compound that is widely recognized for its biological activity and stability. In medicinal chemistry, triazole derivatives are frequently employed due to their ability to interact with biological targets in a manner that enhances therapeutic efficacy. The presence of the< strong>1,2,4-triazol-4-yl group in< strong>2-Amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid contributes to its potential as a pharmacophore in the design of novel drugs. This moiety has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties, making it a valuable component in the synthesis of bioactive molecules.

The< strong>benzoic acid backbone is another critical structural element that influences the pharmacological properties of this compound. Benzoic acid derivatives are well-documented for their role in various biological processes and have been utilized in the development of drugs targeting neurological disorders, metabolic diseases, and infectious diseases. The combination of the amino group and the triazole ring in< strong>2-Amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid creates a multifunctional scaffold that can be further modified to enhance specific biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The< strong>2-Amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid structure aligns well with current trends in drug discovery, particularly in the area of targeted therapy. Its molecular architecture suggests potential applications in modulating enzyme activity and receptor binding interactions. For instance, studies have indicated that benzoic acid derivatives can interact with enzymes involved in metabolic pathways, making them candidates for treating conditions such as diabetes and obesity.

The< strong>1,2,4-triazole moiety's ability to form hydrogen bonds and its stability under various physiological conditions make it an attractive feature for drug design. This property ensures that< strong>2-Amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid can maintain its structural integrity within biological systems, thereby enhancing its bioavailability and therapeutic potential. Furthermore, the presence of multiple reactive sites on the molecule allows for further chemical modifications, enabling researchers to tailor its properties for specific applications.

The synthesis of< strong>2-Amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce the triazole ring efficiently. These techniques not only improve the efficiency of synthesis but also minimize byproduct formation.

Evaluation of< strong>2-Amino-4-(4H-1,2,4-triazol-4-yl)benzoic acid's pharmacological properties has revealed promising results in preclinical studies. Researchers have explored its potential as an inhibitor of various enzymes and receptors relevant to human health. For instance, preliminary data suggest that this compound may interfere with pathways involved in cancer cell proliferation and inflammation. These findings underscore its potential as a lead compound for further development into therapeutic agents.

The role of computational chemistry has been instrumental in understanding the interactions between< strong>2-Amino-4-(4H-1,2,4-triazol-4-yb enzoic acid) and biological targets. Molecular docking studies have provided insights into how this molecule binds to specific proteins and enzymes. These computational approaches have accelerated the drug discovery process by allowing researchers to predict binding affinities and optimize molecular structures before conducting expensive experimental trials.

In conclusion,< strong>2-Amino-benzoic acid (CAS No: 915920193)< /em> represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its combination of an amino group,< strong >1 ,24 -tr i az ol - 44 yl > group ,and ben z o i c ac i d back bone positions it as a versatile scaffold for developing novel therapeutic agents . With ongoing research efforts focused on elucidating its pharmacological mechanisms ,this compound holds great promise for addressing various health challenges . As scientific understanding continues to evolve ,we can expect further innovations derived from this remarkable chemical entity . p >